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Compound of Interest

Compound Name: 2-Imidazolidone hemihydrate

Cat. No.: B056206 Get Quote

Technical Support Center: 2-Imidazolidone
Hemihydrate Solubility
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

solubility of 2-Imidazolidone Hemihydrate for specific applications.

Frequently Asked Questions (FAQs)
Q1: What is the baseline solubility of 2-Imidazolidone Hemihydrate in common solvents?

A1: 2-Imidazolidone Hemihydrate is a polar compound with high solubility in water. Its

solubility in common solvents is summarized in the table below. Challenges typically arise when

trying to achieve very high concentrations, when using less polar organic solvents, or when

working with complex formulation buffers.

Data Presentation: Solubility of 2-Imidazolidone Hemihydrate
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Solvent Type Solubility (g/L)
Temperature
(°C)

Citation

Water Aqueous 950 20 [1]

Water Aqueous 1800 40

Hot Alcohol (e.g.,

Ethanol)
Organic Soluble ~78 [2]

Ethanol Organic Soluble 25 [3]

Methanol Organic Soluble 25 [3]

Dimethyl

Sulfoxide

(DMSO)

Organic Soluble 25 [3]

Chloroform Organic Slightly Soluble 25 [2]

Ether Organic Difficultly Soluble 25 [2]

Q2: My 2-Imidazolidone Hemihydrate is not dissolving in water as expected. What are the

initial troubleshooting steps?

A2: If you are experiencing issues with dissolving 2-Imidazolidone Hemihydrate in water,

consider the following initial steps:

Verify Material Quality: Ensure the material is pure and is indeed the hemihydrate form.

Impurities can significantly impact solubility.

Check Temperature: Solubility in water is temperature-dependent. Gently warming the

solution to 40°C can nearly double the solubility from 950 g/L to 1800 g/L.[4]

Increase Agitation: Ensure adequate mixing or stirring. Use a magnetic stirrer for a sufficient

duration to allow for dissolution.

Measure pH: The natural pH of a 100 g/L aqueous solution of 2-Imidazolidone
Hemihydrate is between 9 and 11.[5] If your water or buffer is acidic, it may affect solubility.
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Q3: How does pH influence the solubility of 2-Imidazolidone Hemihydrate?

A3: 2-Imidazolidone is a cyclic urea and has a predicted pKa of approximately 14.58, indicating

it is a very weak acid.[6] However, its aqueous solutions are slightly alkaline (pH 9-11).[5] This

suggests that in highly acidic environments, the nitrogen atoms could be protonated, potentially

increasing solubility. Conversely, in very high pH environments, solubility might be altered. For

most practical purposes between pH 4-9, the molecule is neutral, and pH effects are minimal. If

your application involves extreme pH values, a pH-solubility profile study is recommended.

Q4: I need to dissolve 2-Imidazolidone Hemihydrate in an organic solvent for a synthesis

reaction. Which should I choose?

A4: For organic solvents, hot ethanol and DMSO are excellent choices, offering good solubility.

[2][3] Methanol is also a suitable solvent.[3] For non-polar solvents like ether, solubility is very

limited.[2] If your reaction requires a non-polar environment, a solvent screen or the use of a

co-solvent system will be necessary.

Troubleshooting Guide: Enhancing Solubility
This guide provides structured approaches to address common solubility challenges.

Problem 1: Achieving Concentrations Above Saturation
in Aqueous Solutions
You require a concentration higher than 950 g/L in water at room temperature for your

formulation or experiment.

Solution Workflow:
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High Concentration
Needed in Water

Option 1:
Increase Temperature

Simple approach

Option 2:
Use Co-solvents

For room temp applications
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Precipitation or
Instability Observed

Failure
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Success

Consider Advanced Methods:
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Poor Solubility
in Organic Solvent

Option 1:
Perform Solvent Screen

Identify best single solvent

Option 2:
Use Co-solvent System

Modify existing system

Validate Solubility &
Compatibility

Incompatibility or
Low Solubility

Failure

Solution Achieved

Success

Consider Advanced Methods:
Solid Dispersion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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